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Abstract
This application note details robust and reliable gas chromatography (GC) methods for the

qualitative and quantitative analysis of C1-C8 hydrocarbons. The methodologies presented are

tailored for researchers, scientists, and drug development professionals requiring accurate

separation and quantification of light hydrocarbons in various matrices. This document provides

detailed experimental protocols for two common column types: a Porous Layer Open Tubular

(PLOT) column for detailed isomer separation of light hydrocarbons (C1-C5) and a non-polar

capillary column for the analysis of heavier hydrocarbons (C6-C8). A Flame Ionization Detector

(FID) is utilized for its high sensitivity to hydrocarbons.

Introduction
The analysis of C1-C8 hydrocarbons is critical in numerous fields, including petrochemical

analysis, environmental monitoring, and in the pharmaceutical industry for residual solvent

analysis and process monitoring. Gas chromatography is the premier technique for this

application due to its high resolution and sensitivity. The choice of GC column is paramount for

achieving the desired separation. For light hydrocarbons (C1-C5), including their isomers,

PLOT columns with adsorbents like alumina or porous polymers offer excellent selectivity. For

heavier hydrocarbons (C6-C8), non-polar capillary columns provide separation primarily based

on boiling point. This application note provides a comprehensive guide to implementing these

methods.
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Experimental
Instrumentation and Consumables

Gas Chromatograph: Agilent 7890B GC system (or equivalent)

Detector: Flame Ionization Detector (FID)

Columns:

Agilent J&W HP-PLOT Al2O3 "S" (50 m x 0.32 mm I.D., 8 µm)

Agilent J&W DB-1 (30 m x 0.25 mm I.D., 0.25 µm)

Carrier Gas: Helium (99.999% purity)

Gases for FID: Hydrogen (99.999% purity), Air (zero grade)

Sample Introduction: Split/Splitless Inlet, Gas-tight syringe or gas sampling valve

Sample Preparation
Gaseous samples can be introduced directly using a gas sampling valve. Liquid samples

containing C1-C8 hydrocarbons should be diluted in a suitable volatile solvent (e.g., pentane or

hexane) to a concentration within the linear range of the detector.

Results and Discussion
Method 1: Analysis of C1-C5 Hydrocarbons using an
Alumina PLOT Column
The HP-PLOT Al2O3 "S" column provides high selectivity for the separation of saturated and

unsaturated C1-C5 hydrocarbon isomers. The alumina adsorbent allows for the separation of

compounds that are often difficult to resolve on liquid stationary phases. A typical temperature

program allows for the elution of all C1-C5 hydrocarbons within 20 minutes, with excellent peak

shape and resolution.
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Method 2: Analysis of C6-C8 Hydrocarbons using a DB-1
Capillary Column
The DB-1 column, a non-polar column with a 100% dimethylpolysiloxane stationary phase,

separates hydrocarbons primarily by their boiling points. This method is suitable for the routine

analysis of C6-C8 hydrocarbons. A temperature program is employed to ensure the timely

elution of all components.

Data Presentation
The following tables summarize the typical retention times for C1-C8 hydrocarbons using the

two described methods.

Table 1: Retention Times for C1-C6 n-Alkanes on a PoraPLOT Q Column

Compound Retention Time (min)

Methane 2.03

Ethane 2.63

Propane 4.43

n-Butane 7.95

n-Pentane 11.16

n-Hexane 13.98

Data adapted from a study on an Agilent J&W PoraPLOT Q column, which shows similar

characteristics to Alumina PLOT for n-alkanes.

Table 2: Typical Elution Order for C1-C8 Hydrocarbons on a Non-Polar (DB-1) Column
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Compound Elution Order

Methane 1

Ethane 2

Propane 3

Isobutane 4

n-Butane 5

Isopentane 6

n-Pentane 7

n-Hexane 8

n-Heptane 9

n-Octane 10

Note: On non-polar columns, elution order generally follows the boiling points of the analytes.

[1]

Conclusion
The described gas chromatography methods provide reliable and high-resolution analysis of

C1-C8 hydrocarbons. The use of an Alumina PLOT column is recommended for detailed

isomer analysis of light hydrocarbons (C1-C5), while a non-polar DB-1 column is suitable for

the routine analysis of heavier hydrocarbons (C6-C8). The provided protocols can be adapted

to specific analytical needs by optimizing parameters such as the temperature program and

flow rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: High-Resolution Gas Chromatography
Methods for C1-C8 Hydrocarbon Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192430#gas-chromatography-methods-for-c1-c8-
hydrocarbons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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